N-(tert-butyl)-2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)acetamide
Overview
Description
N-(tert-butyl)-2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)acetamide is a chemical compound that has been widely used in scientific research. It is a thioacetamide derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(tert-butyl)-2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)acetamide is not well understood. However, it has been suggested that it may act as a chelating agent for metal ions, thereby affecting their biological activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(tert-butyl)-2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)acetamide have not been extensively studied. However, it has been reported to have antibacterial activity against gram-positive bacteria such as Staphylococcus aureus.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(tert-butyl)-2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)acetamide is its ease of synthesis. It is also relatively stable and can be stored for extended periods of time. However, its limited solubility in water can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on N-(tert-butyl)-2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)acetamide. One possible direction is the synthesis of derivatives with improved solubility and bioactivity. Another direction is the investigation of its potential as a chelating agent for metal ions in biological systems. Additionally, it may be useful in the development of fluorescent probes for the detection of metal ions in vivo.
Conclusion:
In conclusion, N-(tert-butyl)-2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)acetamide is a thioacetamide derivative that has been widely used in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications in various fields of study.
Scientific Research Applications
N-(tert-butyl)-2-((2-phenyl-4-tosyl-1H-imidazol-5-yl)thio)acetamide has been widely used in scientific research. It has been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and as a precursor in the synthesis of other thioacetamide derivatives. It has also been used in the synthesis of fluorescent probes for the detection of metal ions.
properties
IUPAC Name |
N-tert-butyl-2-[[5-(4-methylphenyl)sulfonyl-2-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S2/c1-15-10-12-17(13-11-15)30(27,28)21-20(29-14-18(26)25-22(2,3)4)23-19(24-21)16-8-6-5-7-9-16/h5-13H,14H2,1-4H3,(H,23,24)(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBHDIEGBUXHRRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(N=C(N2)C3=CC=CC=C3)SCC(=O)NC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-tert-butyl-2-{[4-(4-methylbenzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-11H-pyrido[2,1-b]quinazolin-11-one](/img/structure/B3314129.png)
![6-(3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-11H-pyrido[2,1-b]quinazolin-11-one](/img/structure/B3314133.png)
![6-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-11H-pyrido[2,1-b]quinazolin-11-one](/img/structure/B3314150.png)
![6-bromo-3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one](/img/structure/B3314168.png)
![3-((3-bromobenzyl)thio)-4-propyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide](/img/structure/B3314216.png)
